Cas no 478510-94-0 (2'-Deoxyuridine-1',2',3',4',5'-13C5)

2'-Deoxyuridine-1',2',3',4',5'-13C5 is a stable isotope-labeled nucleoside derivative, where all five carbon atoms (1', 2', 3', 4', and 5') are enriched with 13C. This compound serves as a valuable tool in metabolic research, tracer studies, and NMR spectroscopy due to its high isotopic purity and well-defined labeling pattern. Its structural similarity to endogenous nucleosides allows for precise tracking of nucleic acid synthesis and turnover in biological systems. The 13C enrichment enhances sensitivity and accuracy in mass spectrometry and nuclear magnetic resonance (NMR) analyses, making it particularly useful for investigating nucleotide metabolism, DNA replication, and related biochemical pathways.

2'-Deoxyuridine-1',2',3',4',5'-13C5 structure

478510-94-0 structure

Product Name:2'-Deoxyuridine-1',2',3',4',5'-13C5

CAS No:478510-94-0

MF:C₉H₁₂N₂O₅

MW:233.165256500244

CID:876817

Update Time:2025-06-22

2'-Deoxyuridine-1',2',3',4',5'-13C5 Chemical and Physical Properties

Names and Identifiers

- [1',2',3',4',5'-13C5]2'-DEOXYURIDINE
- 2'-Deoxyuridine-1',2',3',4',5'-13C5
- Inchi： 1S/C9H12N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6+,8+/m0/s1/i3+1,4+1,5+1,6+1,8+1
- InChI Key： MXHRCPNRJAMMIM-REYOYZOQSA-N
- SMILES： O1[13C@H]([13CH2]O)[13C@H]([13CH2][13C@@H]1N1C=CC(NC1=O)=O)O

2'-Deoxyuridine-1',2',3',4',5'-13C5 Pricemore >>

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